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Compound of Interest

Compound Name:
Sodium tetrakis[3,5-

bis(trifluoromethyl)phenyl]borate

CAS No.: 79060-88-1

Cat. No.: B152891 Get Quote

Sodium Tetrakis[3,5-bis(trifluoromethyl)phenyl]borate[1]

Executive Summary
Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate (NaBArF, or NaBArF₂₄) represents

the "gold standard" source for the non-coordinating BArF⁻ anion.[1] Its utility in stabilizing

cationic transition metal catalysts, facilitating electrochemical processes, and driving

glycosylation reactions is undisputed.[1] However, its efficacy is frequently compromised by two

critical physical properties: extreme hygroscopicity and persistent impurities in commercial

batches.[1]

This guide moves beyond standard datasheets to address the practical "pain points" of using

NaBArF: distinguishing the tan, hydrated commercial grade from the white, anhydrous active

grade, and providing a self-validating protocol for rigorous drying.

Part 1: Molecular Architecture & Physicochemical
Profile[1]
The utility of NaBArF stems from the BArF anion's ability to delocalize negative charge over 24

fluorine atoms and a bulky aromatic framework, rendering it kinetically inert and weakly

coordinating.[1]
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Table 1: Core Physical Constants
Property Value / Description Notes

CAS Number 79060-88-1

Formula NaC₃₂H₁₂BF₂₄

Molecular Weight 886.20 g/mol Anhydrous basis.[1]

Appearance (Pure) White crystalline powder High purity (>99%).[1]

Appearance (Crude) Tan / Light Yellow solid
Indicates hydration or

triarylborane impurities.[1][2]

Melting Point 300–335 °C (Decomposes)

Do not use MP as a primary

purity check; decomposition

often precedes melting.[1]

Hygroscopicity Extreme

Rapidly forms hydrates

(NaBArF[1] · xH₂O, typically x

≈ 2.5).[1][3]

Bulk Density Low

Prone to static charging;

difficult to weigh accurately in

air.[1]

Part 2: Solubility & Solvation Dynamics
NaBArF exhibits a "inverted" solubility profile compared to simple inorganic salts.[1] The

lipophilic fluorinated shell facilitates solubility in medium-polarity organic solvents, while the

ionic core dictates its interaction with water.[1]

Table 2: Solubility Matrix (25°C)
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Solvent Solubility Operational Insight

Diethyl Ether (Et₂O) High

Excellent for

extraction/synthesis.[1] Forms

etherates.[1]

Dichloromethane (DCM) High

Preferred solvent for catalysis;

key for purification (see Part

3).[1]

THF High

Solubilizes well but

coordinates strongly to Na⁺;

difficult to remove completely.

[1]

Water Low / Insoluble

The salt is generally insoluble,

but the anion acts as a phase-

transfer agent.[1]

Hexanes / Pentane Insoluble
Used as antisolvents to

precipitate the salt.[1]

Benzene / Toluene Low

Poor solubility unless heated;

often used for azeotropic

drying.[1]

Diagram 1: Solubility Logic & Phase Transfer
The following diagram illustrates the polarity balance that dictates NaBArF's behavior in

biphasic systems.
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Caption: Solubility logic flow.[1][4][5][6] The fluorinated shell allows dissolution in polar organics

(DCM) but repels water and alkanes.[1]

Part 3: The Hydration Challenge & Drying Protocols
The Problem: Commercial NaBArF is rarely anhydrous.[1] It typically contains 1–5% water by

weight (approx.[1] 2.5 equivalents per Na⁺).[1] The sodium cation coordinates water tightly, and

standard vacuum drying at 60°C is ineffective.[1] Using hydrated NaBArF in organometallic

catalysis will kill water-sensitive catalysts (e.g., cationic Zirconium or Palladium species).[1]

The "Yakelis-Bergman" Purification Protocol
This method is the field-proven standard for converting "tan commercial" NaBArF into "white

reactive" NaBArF.[1]

Step 1: Impurity Removal (The Color Test) Commercial samples often appear tan due to

triarylborane impurities.[1]

Suspend the crude tan solid in Dichloromethane (DCM).

Chill the suspension to -30°C.
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Filter the mixture. The colored impurities remain in the filtrate, while the pure NaBArF (less

soluble in cold DCM) is collected as a white solid.[1]

Step 2: Rigorous Dehydration[1][7]

Place the white solid in a Schlenk flask or vacuum oven.

Add P₂O₅ (Phosphorus Pentoxide) as a desiccant in a separate tray/vessel within the

system.[1]

Heat to 115–120°C under high vacuum (< 0.1 Torr) for 12–24 hours.

Note: Temperatures <100°C are insufficient to break the Na⁺-OH₂ dipole interaction.

Diagram 2: Purification & Drying Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0311759.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0311759.htm
https://www.researchgate.net/publication/23660616_Sodium_Tetrakis35-trifluoromethylphenylborate_NaBArF24_Safe_Preparation_Standardized_Purification_and_Analysis_of_Hydration
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0311759.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Raw NaBArF
(Tan/Yellow, Hydrated)

DCM Wash (-30°C)
Filtration

Filtrate:
Colored Impurities

Discard

Solid:
Purified Hydrate

Keep

High Vac (<0.1 Torr)
115-120°C over P2O5

Anhydrous NaBArF
(White Powder)

Click to download full resolution via product page

Caption: The critical workflow to transform commercial tan hydrate into catalytic-grade

anhydrous white powder.

Part 4: Characterization & Validation Standards
Do not rely on the Certificate of Analysis (CoA) for water content.[1] You must validate it

yourself before critical experiments.
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NMR Spectroscopy (The Purity Fingerprint)[1]
¹H NMR (Acetone-d₆ or CD₃CN):

Aromatic protons: δ ~7.5–7.8 ppm (Broad singlets).[1]

Impurity Check: Look for sharp peaks indicating residual solvents (Et₂O, THF) or non-

fluorinated aromatics.[1]

¹⁹F NMR:

Single peak at δ -62.5 ppm (relative to CFCl₃).[1]

¹¹B NMR:

Single sharp peak at δ -7.2 ppm (relative to BF₃[1]·Et₂O).

The "Cp₂ZrMe₂" Water Titration (Expert Validation)
Standard Karl-Fischer titration is difficult with air-sensitive powders.[1] A superior method uses

Dimethylzirconocene (Cp₂ZrMe₂) as a spectroscopic water trap.[1]

Protocol: Add a known amount of Cp₂ZrMe₂ to your "dried" NaBArF in an NMR tube (THF-

d₈).

Mechanism: Cp₂ZrMe₂ reacts rapidly with residual water to release Methane (CH₄) and form

a characteristic oxo-bridged dimer.[1]

Readout: If you see a CH₄ peak (δ 0.2 ppm) or the dimer signals in ¹H NMR, your NaBArF is

not dry.[1]

Part 5: Handling & Storage Safety[1]
Static Hazard: Anhydrous NaBArF is extremely light and prone to static.[1] It will "fly" away

from spatulas.

Mitigation: Use an antistatic gun (ZeroStat) or weigh inside a glovebox with an ionizer fan.

[1]
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Incompatibility:

Strong Acids: Generates HBArF (Brookhart's Acid), which is unstable in the absence of

coordinating ethers.[1]

Cationic Surfactants: Will precipitate immediately.[1]

Storage:

Must be stored in a Glovebox or Desiccator.[1]

Shelf-life is indefinite if kept dry; however, exposure to air for >10 minutes will revert it to

the hydrate.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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